Cas no 1805424-08-1 (4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde
• CAS No: 1805424-08-1
• MF: C₈H₇F₂IN₂O
• MW: 312.055260896683
• CID: 4894842
• Update Time: 2025-11-07

4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde

• Inchi： 1S/C8H7F2IN2O/c9-8(10)5-1-4(2-12)7(11)6(3-14)13-5/h1,3,8H,2,12H2
• InChI Key： PDAGUEXOXKJGPS-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)N=C(C(F)F)C=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.8
• Topological Polar Surface Area: 56

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde

Introduction to 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde (CAS No. 1805424-08-1)

4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde, identified by the CAS number 1805424-08-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its aldehyde functionality, iodine substituent, and the presence of both aminomethyl and difluoromethyl groups, make it a versatile intermediate in the synthesis of biologically active agents.

The aldehyde group in 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde serves as a crucial reactive site for further functionalization, enabling the construction of more complex molecular architectures. This property is particularly valuable in drug discovery pipelines, where the ability to modify and optimize molecular structures is essential for improving pharmacological efficacy and selectivity. The iodine atom at the 3-position provides an additional handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the synthesis of complex organic molecules.

The presence of both an aminomethyl group and a difluoromethyl group introduces unique electronic and steric properties to the molecule. The aminomethyl group can participate in hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors. On the other hand, the difluoromethyl group is known to enhance metabolic stability and binding affinity in many drug candidates. These features make 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde a promising building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of pyridine derivatives as pharmacological tools. Pyridines are integral components of many approved drugs due to their ability to interact with biological macromolecules in specific ways. For instance, they can mimic natural substrates or bind to allosteric sites on proteins, thereby modulating their function. The compound 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde exemplifies this trend by combining several desirable structural elements that enhance its utility in medicinal chemistry.

One of the most compelling aspects of 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of drug development efforts over the past few decades. The structural features of this compound make it an attractive candidate for designing kinase inhibitors due to its ability to engage with key binding pockets on kinase enzymes.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. The difluoromethyl group in 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde is a prime example of how fluorination can be leveraged to improve drug candidate properties. This group has been shown to enhance binding interactions with biological targets by increasing lipophilicity and reducing metabolic susceptibility.

The aminomethyl group provides another layer of functionality that can be exploited in drug design. This moiety can participate in hydrogen bonding interactions with polar residues on biological targets, thereby enhancing binding affinity. Additionally, it can serve as a linker for connecting different pharmacophoric units within a single molecule. Such structural flexibility is highly valuable in medicinal chemistry, as it allows for fine-tuning of molecular properties to optimize pharmacological activity.

The iodine substituent at the 3-position of the pyridine ring offers yet another opportunity for chemical manipulation. Iodine atoms are well-known for their ability to participate in cross-coupling reactions under mild conditions, making them ideal for constructing complex molecular architectures efficiently. This property has been widely utilized in synthetic organic chemistry and drug development pipelines. For instance, palladium-catalyzed Suzuki-Miyaura couplings have been employed to introduce various aryl or vinyl groups at the iodinated position, expanding the structural diversity of derived compounds.

In conclusion,4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde (CAS No. 1805424-08-1) represents a multifaceted intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features—comprising an aldehyde group,aminomethyl, difluoromethyl, and an iodine substituent—make it a valuable building block for synthesizing biologically active agents targeting various diseases. The growing body of research on fluorinated pyridines and kinase inhibitors further underscores its importance as a pharmacological tool.

As our understanding of molecular structure-function relationships continues to evolve,4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde is likely to play an increasingly pivotal role in the discovery and development of novel therapeutic agents. Its versatility and reactivity make it an indispensable asset for medicinal chemists seeking to design innovative drug candidates with improved efficacy and selectivity.